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Compound of Interest

Compound Name: RU 59063

Cat. No.: B1680189

RU 59063: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

RU 59063 is a non-steroidal androgen receptor (AR) ligand that has played a pivotal role in the
development of selective androgen receptor modulators (SARMSs).[1] Initially investigated as a
potent antiandrogen, subsequent research revealed its dose-dependent androgenic activity,
albeit with lower efficacy than dihydrotestosterone (DHT).[1] As an N-substituted
arylthiohydantoin, RU 59063 was derived from the first-generation non-steroidal antiandrogen
(NSAA), nilutamide. It has since served as a foundational scaffold for the development of
second-generation NSAAs, including enzalutamide and apalutamide.[1] This technical guide
provides an in-depth overview of the chemical structure, properties, and biological activity of
RU 59063.

Chemical Structure and Properties

RU 59063 is chemically identified as 4-[3-(4-Hydroxybutyl)-4,4-dimethyl-5-o0x0-2-
sulfanylideneimidazolidin-1-yl]-2-(trifluoromethyl)benzonitrile.[1] Its chemical structure and key
identifiers are presented below.

Chemical Structure
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Chemical Structure of RU 59063
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Starting Materials:
- 4-amino-2-(trifluoromethyl)benzonitrile
- Acetone
- Trimethylsilyl cyanide

(Strecker Reaction)

Formation of

Synthetic Workflow for RU 59063
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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